Cas no 899957-33-6 (N-(5-chloro-2-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide)

• Product Name: N-(5-chloro-2-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide
• CAS No: 899957-33-6
• MF: C₂₃H₂₉ClN₄O₃
• MW: 444.954364538193
• CID: 5490134
• Update Time: 2025-05-20

N-(5-chloro-2-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-methylphenyl)-N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide
• N-(5-chloro-2-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

• Inchi： 1S/C23H29ClN4O3/c1-16-4-7-18(24)14-20(16)26-23(30)22(29)25-15-21(28-10-12-31-13-11-28)17-5-8-19(9-6-17)27(2)3/h4-9,14,21H,10-13,15H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： KEXLTTAASPENSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-chloro-2-methylphenyl)-N'-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

N-(5-Chloro-2-Methylphenyl)-N'-{2-[4-(Dimethylamino)Phenyl]-2-(Morpholin-4-Yl)Ethyl}Ethanediamide: A Comprehensive Overview

The compound with CAS No 899957-33-6, known as N-(5-chloro-2-methylphenyl)-N'-{2-[4-(dimethylamino)phenyl]-2-(morpholin-4-yl)ethyl}ethanediamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in the pharmaceutical, agrochemical, and material science industries.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a central ethanediamide backbone, which serves as a connecting bridge between two distinct aromatic systems. One end of the molecule is substituted with a 5-chloro-2-methylphenyl group, while the other end is attached to a 4-(dimethylamino)phenyl group and a morpholin-4-yl moiety. This combination of functional groups provides the molecule with both electronic diversity and structural rigidity, which are crucial for its biological activity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, amide bond formations, and aromatic substitutions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies.

Biological Activity and Applications

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as an anticancer agent.

Beyond pharmacology, this compound has also shown promise in agrochemical applications. Its ability to act as a herbicide or insecticide has been explored in controlled laboratory settings, with encouraging results indicating its potential for use in crop protection.

Structural Modifications and Optimization

To enhance the compound's bioavailability and efficacy, researchers have explored various structural modifications. For example, substituting the chlorine atom with other halogens or altering the dimethylamino group has been shown to significantly impact the molecule's pharmacokinetic properties. These modifications are critical for tailoring the compound to specific therapeutic needs.

Additionally, computational chemistry techniques, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding affinities of this compound to various biological targets. These studies provide valuable insights into the relationship between molecular structure and biological activity.

Safety and Toxicological Profile

As with any novel chemical entity, understanding the safety profile of N-(5-chloro-2-methylphenyl)-N'-{2-[4-(dimethylamino)phenyl]-2-(morpholin-4-yl)ethyl}ethanediamide is paramount. Initial toxicological studies indicate that the compound exhibits low acute toxicity in animal models. However, long-term toxicity studies are currently underway to assess its suitability for chronic use in therapeutic applications.

Conclusion

N-(5-chloro-2-methylphenyl)-N'-{2-[4-(dimethylamino)phenyl]-2-(morpholin-4-yl)ethyl}ethanediamide (CAS No 899957-33-6) represents a fascinating example of how complex organic molecules can be designed and synthesized to address diverse scientific challenges. With its unique structural features and promising biological activities, this compound continues to be a focal point for research across multiple disciplines.